4,4-difluoropent-1-en-3-ol
Overview
Description
4,4-Difluoropent-1-en-3-ol, also known as 4,4-difluoropent-1-ol, is an organic compound with a molecular formula of C5H8F2O. It is a colorless liquid with a sweet, pungent odor. In recent years, 4,4-difluoropent-1-en-3-ol has gained increasing attention from the scientific community due to its potential applications in various areas, including synthesis, scientific research, and drug development. This article will provide a comprehensive overview of the compound, including its synthesis methods, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and potential future directions.
Mechanism of Action
The mechanism of action of 4,4-difluoropent-1-en-3-olpent-1-en-3-ol is not fully understood. However, it is believed to act by modulating the activity of certain enzymes, including cyclooxygenase-2 (COX-2). COX-2 is an enzyme involved in the production of prostaglandins, which are important mediators of inflammation. By modulating the activity of COX-2, 4,4-difluoropent-1-en-3-olpent-1-en-3-ol is thought to reduce inflammation and provide anti-inflammatory effects.
Biochemical and Physiological Effects
4,4-Difluoropent-1-en-3-ol has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce inflammation, which can lead to a variety of beneficial effects, including reduced pain and swelling. Additionally, it has been shown to inhibit the production of certain inflammatory mediators, such as prostaglandins. Furthermore, it has been shown to induce apoptosis in cancer cells, suggesting that it may have potential applications in cancer therapy.
Advantages and Limitations for Lab Experiments
4,4-Difluoropent-1-en-3-ol has several advantages when used in laboratory experiments. It is relatively easy to synthesize and can be obtained at a low cost. Additionally, it is relatively stable and has a low boiling point, making it easy to handle and store. However, there are also some limitations to using 4,4-difluoropent-1-en-3-olpent-1-en-3-ol in laboratory experiments. It is toxic and can be irritating to the skin and eyes, so it should be handled with caution. Additionally, it is volatile, so it should be stored in a well-ventilated area.
Future Directions
The potential applications of 4,4-difluoropent-1-en-3-olpent-1-en-3-ol are vast and there are many potential future directions for research. One potential area of research is to further explore its potential applications in cancer therapy. Additionally, further research could be conducted to explore its potential applications in the synthesis of pharmaceuticals. Additionally, further research could be conducted to explore the effect of 4,4-difluoropent-1-en-3-olpent-1-en-3-ol on inflammation and other physiological processes. Finally, further research could be conducted to explore the mechanism of action of 4,4-difluoropent-1-en-3-olpent-1-en-3-ol and to identify potential new applications.
Synthesis Methods
4,4-Difluoropent-1-en-3-ol can be synthesized through a variety of methods. The most common method involves the reaction of 4-fluorobenzaldehyde with ethylmagnesium bromide in the presence of anhydrous zinc chloride. This reaction yields a mixture of 4-fluorobenzyl alcohol and 4,4-difluoropent-1-en-3-olpent-1-en-3-ol. The two compounds can then be separated by distillation. Other methods for synthesizing 4,4-difluoropent-1-en-3-olpent-1-en-3-ol include the reaction of 4-fluorobenzaldehyde with ethylmagnesium chloride in the presence of anhydrous potassium carbonate and the reaction of 4-fluorobenzaldehyde with ethylmagnesium chloride in the presence of anhydrous sodium carbonate.
Scientific Research Applications
4,4-Difluoropent-1-en-3-ol has been used in a variety of scientific research applications. It has been studied as a potential treatment for cancer, as it has been shown to induce apoptosis in cancer cells. It has also been used in the synthesis of a variety of compounds, including 4-fluorobenzyl alcohol and 4-fluorobenzaldehyde. Additionally, it has been used in the synthesis of a variety of pharmaceuticals, including antifungal agents and anti-inflammatory drugs.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 4,4-difluoropent-1-en-3-ol can be achieved through a multi-step process involving the conversion of starting materials to intermediate compounds, followed by the final conversion to the target compound.", "Starting Materials": [ "1,4-pentadiene", "hydrogen fluoride", "sodium hydroxide", "sodium borohydride", "acetic acid", "sodium acetate", "sulfuric acid", "water" ], "Reaction": [ "Step 1: 1,4-pentadiene is reacted with hydrogen fluoride to form 4-fluoropent-1-ene.", "Step 2: 4-fluoropent-1-ene is reacted with sodium hydroxide to form 4-fluoropent-1-en-3-ol.", "Step 3: 4-fluoropent-1-en-3-ol is reacted with sodium borohydride in the presence of acetic acid to form 4-fluoropent-1-en-3-ol borane complex.", "Step 4: The borane complex is then reacted with sodium acetate in the presence of sulfuric acid to form 4,4-difluoropent-1-en-3-ol.", "Step 5: The final product is purified through distillation or recrystallization." ] } | |
CAS RN |
1873265-27-0 |
Molecular Formula |
C5H8F2O |
Molecular Weight |
122.1 |
Purity |
95 |
Origin of Product |
United States |
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